Cas no 1805196-80-8 (2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine
• CAS No: 1805196-80-8
• MF: C₇H₄BrF₃N₂O₂
• MW: 285.018071174622
• CID: 4883887
• Update Time: 2025-08-02

2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine

• Inchi： 1S/C7H4BrF3N2O2/c8-1-4-5(9)6(13(14)15)3(2-12-4)7(10)11/h2,7H,1H2
• InChI Key： ZWKJNSNXMLCDSJ-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(C(F)F)=CN=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2
• Topological Polar Surface Area: 58.7

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine

2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine: A Comprehensive Overview

The compound 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine, identified by the CAS number 1805196-80-8, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatile reactivity. The structure of this molecule is characterized by the presence of a bromomethyl group at position 2, a difluoromethyl group at position 5, a fluoro group at position 3, and a nitro group at position 4 on the pyridine ring. These substituents confer distinct electronic and steric properties to the molecule, making it a valuable compound for research and development in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One notable approach involves the use of nucleophilic aromatic substitution reactions, where the bromomethyl group serves as an excellent leaving group under specific reaction conditions. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production. Additionally, researchers have explored the use of transition metal catalysts to facilitate coupling reactions involving this compound, further expanding its utility in constructing complex molecular architectures.

The presence of multiple functional groups in this molecule makes it an ideal candidate for exploring its biological activity. Recent studies have demonstrated that 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine exhibits potent inhibitory effects against various enzymes associated with neurodegenerative diseases. For instance, investigations into its interaction with acetylcholinesterase (AChE) have revealed promising results, suggesting its potential as a lead compound for developing treatments for Alzheimer's disease. Furthermore, its ability to modulate other enzyme activities underscores its versatility in drug discovery.

In the realm of materials science, this compound has been employed as a precursor for synthesizing advanced materials with tailored properties. For example, through polymerization reactions, it has been used to create high-performance polymers with applications in electronics and optoelectronics. The unique electronic properties of this molecule contribute to the development of materials with enhanced conductivity and stability under harsh conditions.

From an environmental perspective, understanding the fate and behavior of this compound in different ecosystems is crucial for assessing its potential impact on the environment. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions. These investigations have provided valuable insights into the mechanisms by which microorganisms metabolize this compound, highlighting its potential for safe disposal and minimizing ecological risks.

In conclusion, 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-nitropyridine (CAS No: 1805196-80-8) stands out as a multifaceted compound with extensive applications across diverse scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development, materials science, and environmental chemistry. As ongoing research continues to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.